1-(Diphenylacetyl)-4-(3-fluorobenzoyl)piperazine

• Molecular Formula: C25H23FN2O2
• Molecular Weight: 402.5 g/mol
• IUPAC Name: 1-[4-(3-fluorobenzoyl)piperazin-1-yl]-2,2-diphenylethanone
• InChI: InChI=1S/C25H23FN2O2/c26-22-13-7-12-21(18-22)24(29)27-14-16-28(17-15-27)25(30)23(19-8-3-1-4-9-19)20-10-5-2-6-11-20/h1-13,18,23H,14-17H2
• InChI Key: HZEMZJZBXOLPIC-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C(=O)C2=CC(=CC=C2)F)C(=O)C(C3=CC=CC=C3)C4=CC=CC=C4

Description

1-(Diphenylacetyl)-4-(3-fluorobenzoyl)piperazine, also known as DF-MPPO, is a chemical compound that has gained significant attention in the scientific research community. This compound is a potent and selective serotonin 5-HT7 receptor antagonist, which makes it a valuable tool for investigating the role of this receptor in various physiological and pathological processes.

Mechanism of Action

1-(Diphenylacetyl)-4-(3-fluorobenzoyl)piperazine acts as a potent and selective antagonist of the serotonin 5-HT7 receptor, which inhibits its activation by serotonin. This receptor is coupled to several intracellular signaling pathways, including the cyclic AMP (cAMP) pathway, which plays a critical role in regulating neuronal activity and synaptic plasticity.
Biochemical and Physiological Effects
1-(Diphenylacetyl)-4-(3-fluorobenzoyl)piperazine has been shown to modulate several physiological and biochemical processes that are regulated by the serotonin 5-HT7 receptor. For example, it has been shown to reduce anxiety-like behavior in animal models, enhance spatial memory, and improve cognitive flexibility. It has also been implicated in the regulation of circadian rhythms and sleep-wake cycles.

Advantages and Limitations for Lab Experiments

1-(Diphenylacetyl)-4-(3-fluorobenzoyl)piperazine has several advantages as a research tool, including its potency and selectivity for the serotonin 5-HT7 receptor, which allows for precise manipulation of this receptor in vitro and in vivo. However, it also has several limitations, including its relatively short half-life and poor solubility in aqueous solutions, which can limit its use in certain experimental settings.

Future Directions

There are several future directions for research on 1-(Diphenylacetyl)-4-(3-fluorobenzoyl)piperazine and the serotonin 5-HT7 receptor. One area of interest is the role of this receptor in the pathophysiology of psychiatric and neurological disorders, and the potential for 1-(Diphenylacetyl)-4-(3-fluorobenzoyl)piperazine as a therapeutic agent for these conditions. Another area of interest is the development of novel compounds that target the serotonin 5-HT7 receptor with greater potency and selectivity, and the potential for these compounds as research tools and therapeutic agents.

Synthesis Methods

1-(Diphenylacetyl)-4-(3-fluorobenzoyl)piperazine can be synthesized using a multistep process that involves the reaction of diphenylacetic acid with 3-fluorobenzoyl chloride to form the intermediate 1-(diphenylacetyl)-4-hydroxy-3-fluorobenzene. This intermediate is then converted to 1-(Diphenylacetyl)-4-(3-fluorobenzoyl)piperazine through a piperazine coupling reaction with 1,4-diazabicyclo[2.2.2]octane and triethylamine.

Scientific Research Applications

1-(Diphenylacetyl)-4-(3-fluorobenzoyl)piperazine has been used extensively in scientific research to investigate the role of the serotonin 5-HT7 receptor in various physiological and pathological processes. This receptor is involved in the regulation of mood, cognition, and sleep, and has been implicated in several psychiatric and neurological disorders, including depression, anxiety, schizophrenia, and Alzheimer's disease.